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Compound of Interest

Compound Name: 1-Methyl-1h-1,2,4-triazol-5-amine

Cat. No.: B103705

An In-Depth Technical Guide to 1-Methyl-1H-1,2,4-triazol-5-amine: Properties, Synthesis, and
Applications

Foreword

As a cornerstone heterocyclic scaffold, the 1,2,4-triazole nucleus is of profound interest to the
scientific community, particularly in the realms of medicinal chemistry and materials science.[1]
[2] Its derivatives are known to exhibit a vast spectrum of biological activities, including
antifungal, antiviral, and anticancer properties.[2][3][4] This guide focuses on a specific, yet
vital, derivative: 1-Methyl-1H-1,2,4-triazol-5-amine (CAS No: 15795-39-8). This molecule
serves as a critical building block for the synthesis of more complex chemical entities. This
document provides a comprehensive overview of its chemical properties, synthesis, reactivity,
and safety considerations, tailored for researchers, scientists, and drug development
professionals.

Section 1: Core Chemical and Physical Properties

1-Methyl-1H-1,2,4-triazol-5-amine is a solid, typically appearing as a beige or off-white
powder.[5] Its fundamental properties are crucial for its handling, reaction setup, and
purification. The methyl group at the N1 position of the triazole ring significantly influences its
electronic properties and steric profile compared to its unsubstituted counterpart, 3-amino-
1,2,4-triazole.

Below is the chemical structure of 1-Methyl-1H-1,2,4-triazol-5-amine.
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Key Reactive Pathways

Amide Product
+ RCHO (Condensation) Schiff Base (Imine)

+ HNO:2 (Diazotization)
[Diazonium Salt Intermediate]

+ RCOCI (Acylation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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